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Chemical Property and Function Comparison

The table below summarizes the key characteristics of TCO-PEG3-amine and TCO-PEG3-acid to highlight

their differences and appropriate applications.

Feature TCO-PEG3-amine TCO-PEG3-acid

Reactive Group Amine (-NH₂) [1] [2] [3] Carboxylic acid (-COOH) [4]

Primary Target Carboxyl groups (with activators like
EDC), NHS esters [1] [2]

Primary amine groups (with
activators like EDC or HATU) [4]

Conjugation
Chemistry

Forms amide bonds by reacting with
activated carboxyl groups [1] [2]

Forms amide bonds by reacting with
primary amines [4]

Common
Applications

Modification of biopolymers, peptides,
and magnetic beads [1]

Used as a PEG linker for conjugation
[4]

Molecular Weight 372.5 g/mol [1] [3] Information not specified in search
results

Purity >95% [1] or ≥99% [3] Information not specified in search
results
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The TCO-Tetrazine Reaction and Conjugation Workflow

Both compounds share a core function: they participate in the bioorthogonal inverse electron demand Diels-

Alder (IEDDA) reaction between a trans-cyclooctene (TCO) group and a tetrazine (Tz) group [5] [4] [6].

This is one of the fastest known bioorthogonal reactions and is widely used in bioconjugation for labeling

proteins [7] [8], constructing antibody-drug conjugates (ADCs) [5], and in diagnostics [3].

The key difference lies in how they are connected to the molecule of interest (e.g., a protein, drug, or

surface). The following diagram illustrates the two distinct conjugation pathways.
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Key Considerations for Efficiency

While direct efficiency data is unavailable, the search results highlight critical factors that influence the

performance of both reagents:
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Reaction Speed of IEDDA: The TCO-Tetrazine reaction is exceptionally fast, with second-order rate

constants that can reach up to 10⁴ M⁻¹·s⁻¹ at room temperature and physiological pH [7] [4]. This
high speed is a major efficiency advantage for both TCO-PEG3-amine and TCO-PEG3-acid in the

final conjugation step.
Stability of the TCO Group: A crucial factor for efficiency is the stability of the trans-cyclooctene

(TCO) group. It has a short half-life and can spontaneously isomerize to the less reactive cis-
cyclooctene (CCO), losing its ability to react with tetrazine [2] [4]. This means neither reagent is
recommended for long-term storage, and their efficiency will depend heavily on being used when
fresh.

Solubility: The hydrophilic PEG spacer in both compounds enhances their solubility in aqueous
media [1], which is critical for reactions in biological environments.

Experimental Protocol for Protein Labeling

A research paper provides a robust experimental protocol for site-specific protein conjugation using TCO

chemistry, which can be adapted for either reagent [8]. The general workflow is as follows:

Functionalize the Protein: A purified protein with a unique cysteine residue is reacted with either:

TCO-PEG3-maleimide to introduce the TCO group directly onto the protein [8].
Purify: Remove excess unreacted TCO reagent from the functionalized protein.

Conjugate via IEDDA: React the TCO-functionalized protein with the molecule of interest (e.g., a
fluorochrome, drug, or antibody fragment) that has been labeled with a tetrazine group. The study

found that using a 1.0 to 1.5 molar excess of the tetrazine reagent was sufficient to achieve
approximately 80% conjugation efficiency within a short time at room temperature [8].

Purify and Analyze: Isolate the final conjugate, for example, by size-exclusion chromatography, and
verify the product using SDS-PAGE or other analytical methods [8].

Conclusion and Research Guidance

For researchers, the choice between TCO-PEG3-amine and TCO-PEG3-acid is not about a fundamental

difference in the speed of the final TCO-Tetrazine click reaction, but about which one is chemically

compatible with your target molecule.

Choose TCO-PEG3-amine if you need to attach the TCO handle to a molecule that has an
accessible carboxylic acid (-COOH) group.

Choose TCO-PEG3-acid (or its activated NHS ester, TCO-PEG3-CH2CONHS) if you need to
attach the TCO handle to a molecule that has an accessible primary amine (-NH₂) group.
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To make an informed decision for your specific project, I recommend:

Consulting Product Sheets: Reputable suppliers often provide detailed documentation, including
protocols and sometimes kinetic data.

Designing a Pilot Experiment: The most reliable way to determine efficiency in your system is to run
a small-scale pilot conjugation and analyze the yield using HPLC or SDS-PAGE.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s8397991?utm_src=pdf-custom-synthesis
https://vectorlabs.com/products/tco-peg3-amine/?srsltid=AfmBOopHK9KmHgU7U5FjdKZGTMX352yX2J1pL4HRsyzgEk3c7Gy6nnJM
https://broadpharm.com/product/bp-24099
https://www.chemimpex.com/products/35078?srsltid=AfmBOopXwpV15U9oPDkJG-A0yQ98Y6p23V89f60tOSFODKtbK1ABAiu1
https://broadpharm.com/product/bp-24143
https://www.targetmol.com/compound/tco_peg3_ch2_aldehyde
https://broadpharm.com/product-categories/click-chemistry-reagents/tco
https://pmc.ncbi.nlm.nih.gov/articles/PMC11349492/
https://bmcbiotechnol.biomedcentral.com/articles/10.1186/s12896-017-0381-2
https://bmcbiotechnol.biomedcentral.com/articles/10.1186/s12896-017-0381-2
https://www.smolecule.com/products/b8397991#tco-peg3-ch2conhs-vs-tco-peg3-amine-efficiency
https://www.smolecule.com/products/b8397991#tco-peg3-ch2conhs-vs-tco-peg3-amine-efficiency
https://www.smolecule.com/products/b8397991#tco-peg3-ch2conhs-vs-tco-peg3-amine-efficiency
https://www.smolecule.com/products/s8397991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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